Cas no 1035235-27-8 (tert-butyl 4-bromo-2,3-dihydro-1H-isoindole-2-carboxylate)

• Product Name: tert-butyl 4-bromo-2,3-dihydro-1H-isoindole-2-carboxylate
• CAS No: 1035235-27-8
• MF: C₁₃H₁₆BrNO₂
• MW: 298.175642967224
• MDL: MFCD10700130
• CID: 1026253
• PubChem ID: 49853504
• Update Time: 2025-11-02

tert-butyl 4-bromo-2,3-dihydro-1H-isoindole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-bromoisoindoline-2-carboxylate
• tert-butyl-4-bromoisoindoline-2-carboxylate
• tert-butyl 4-bromo-1,3-dihydroisoindole-2-carboxylate
• tert-Butyl 4-bromo-1,3-dihydro-2H-isoindole-2-carboxylate
• N-BOC-4-BROMOISOINDOLINE
• tert-butyl 4-bromo-2,3-dihydro-1H-isoindole-2-carboxylate
• 4-Bromo-1,3-dihydro-isoindole-2-carboxylic acid tert-butyl ester
• 2H-Isoindole-2-carboxylic acid, 4-bromo-1,3-dihydro-, 1,1-dimethylethyl ester
• PubChem24148
• BFCZVUVSPUKWET-UHFFFAOYSA-N
• SC4211
• MB08979
• SY024794
• BC005115
• CS-W005404
• MFCD10700130
• AKOS015902217
• A15996
• DB-004099
• 1035235-27-8
• tert-Butyl4-bromoisoindoline-2-carboxylate
• SCHEMBL3578620
• AC-7921
• DTXSID10678779
• AM20020120
• DS-2419
• EN300-3539593
• SCHEMBL4436929

• MDL： MFCD10700130
• Inchi： 1S/C13H16BrNO2/c1-13(2,3)17-12(16)15-7-9-5-4-6-11(14)10(9)8-15/h4-6H,7-8H2,1-3H3
• InChI Key： BFCZVUVSPUKWET-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C1CN(C(=O)OC(C)(C)C)C2

Computed Properties

• Exact Mass: 297.03600
• Monoisotopic Mass: 297.036
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5
• XLogP3: 2.9

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.400
• Melting Point: No data available
• Boiling Point: 363.2°C at 760 mmHg
• Flash Point: No data available
• PSA: 29.54000
• LogP: 3.63770
• Vapor Pressure: No data available

tert-butyl 4-bromo-2,3-dihydro-1H-isoindole-2-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Sealed in dry,2-8°C

Additional information on tert-butyl 4-bromo-2,3-dihydro-1H-isoindole-2-carboxylate

Comprehensive Overview of tert-butyl 4-bromo-2,3-dihydro-1H-isoindole-2-carboxylate (CAS No. 1035235-27-8)

tert-butyl 4-bromo-2,3-dihydro-1H-isoindole-2-carboxylate (CAS No. 1035235-27-8) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. This brominated isoindole derivative serves as a critical intermediate in the synthesis of bioactive molecules, particularly in the development of novel drug candidates. Its unique structural features, including the tert-butyl ester group and the bromo-substituted isoindole core, make it a versatile building block for medicinal chemistry applications.

The compound's molecular formula is C₁₃H₁₆BrNO₂, with a molecular weight of 298.18 g/mol. Researchers frequently employ tert-butyl 4-bromo-2,3-dihydro-1H-isoindole-2-carboxylate in palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, due to the reactivity of its bromo substituent. This characteristic has made it particularly valuable in the era of targeted drug discovery, where precision molecular modifications are essential for optimizing pharmacokinetic properties.

Recent trends in pharmaceutical research have increased demand for isoindole derivatives, as they form the core structure of several clinically important compounds. The tert-butyl protecting group in this molecule offers strategic advantages in multi-step syntheses, allowing for selective deprotection when needed. Many researchers searching for "bromo-substituted heterocycles" or "isoindole building blocks" will find this compound particularly relevant to their work in developing new therapeutic agents.

From a synthetic chemistry perspective, tert-butyl 4-bromo-2,3-dihydro-1H-isoindole-2-carboxylate demonstrates excellent stability under various reaction conditions while maintaining sufficient reactivity for further transformations. This balance makes it ideal for combinatorial chemistry approaches and high-throughput screening platforms. The compound's applications extend beyond pharmaceuticals, finding use in materials science for the development of organic semiconductors and advanced polymers.

Quality control of CAS 1035235-27-8 typically involves HPLC analysis, with purity standards often exceeding 97% for research applications. Storage recommendations generally suggest keeping the compound at 2-8°C under inert atmosphere to maintain stability. These handling protocols align with current Good Manufacturing Practice (cGMP) standards for pharmaceutical intermediates, addressing common queries from researchers about "proper storage of bromo-isoindole derivatives".

The environmental and safety profile of tert-butyl 4-bromo-2,3-dihydro-1H-isoindole-2-carboxylate has been extensively studied, with appropriate handling procedures well-documented in literature. While not classified as hazardous under standard conditions, researchers are advised to follow standard laboratory safety protocols when working with this compound, particularly regarding personal protective equipment. This addresses frequent searches about "safety data for isoindole carboxylates" in research databases.

In the context of green chemistry initiatives, recent methodological developments have focused on optimizing the synthesis of bromo-isoindole intermediates to reduce waste generation and improve atom economy. These advancements respond to growing industry concerns about sustainable chemical production, making CAS 1035235-27-8 a subject of interest in environmentally-conscious synthetic strategies.

Analytical characterization of tert-butyl 4-bromo-2,3-dihydro-1H-isoindole-2-carboxylate typically includes ¹H NMR, ¹³C NMR, and mass spectrometry, with spectral data widely available in scientific literature. This comprehensive analytical profile supports its identification and quality verification, addressing common questions about "spectroscopic properties of brominated isoindoles" from synthetic chemists.

The commercial availability of tert-butyl 4-bromo-2,3-dihydro-1H-isoindole-2-carboxylate from multiple specialty chemical suppliers has increased in recent years, reflecting its growing importance in drug discovery pipelines. Pricing and availability trends indicate stable market conditions for this research chemical, with batch-to-batch consistency being a key quality parameter for end users.

Future research directions involving CAS 1035235-27-8 may explore its potential in emerging therapeutic areas such as targeted protein degradation or as a scaffold for covalent inhibitor design. The compound's structural features position it well for these cutting-edge applications in medicinal chemistry, potentially answering searches about "next-generation drug discovery intermediates".

In summary, tert-butyl 4-bromo-2,3-dihydro-1H-isoindole-2-carboxylate represents a valuable tool for modern organic synthesis, particularly in pharmaceutical research. Its combination of stability, reactivity, and structural versatility continues to make it a compound of significant interest across multiple scientific disciplines, from basic research to applied drug development.